1-(3-oxo-3-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[3-oxo-3-[3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]propyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H19N5O4S/c24-14-3-7-22(18(26)19-14)8-4-15(25)23-6-1-2-12(10-23)16-20-21-17(27-16)13-5-9-28-11-13/h3,5,7,9,11-12H,1-2,4,6,8,10H2,(H,19,24,26)
• InChI Key: QQVKRZRBIUSVTH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCN2C=CC(=O)NC2=O)C3=NN=C(O3)C4=CSC=C4
• Molecular Formula: C18H19N5O4S
• Molecular Weight: 401.4 g/mol

Description

1-(3-oxo-3-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H19N5O4S and its molecular weight is 401.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis Applications

The synthesis of complex chemical structures often involves innovative methodologies that can be applied across various fields of chemistry and pharmacology. For instance, Sako et al. (2000) described the synthesis and applications of a [1-(15)N]-labeled compound, which was prepared by nitration of commercially available substances followed by an intramolecular oxidative cyclization. This method highlights the potential for creating labeled compounds for mechanistic investigations in biochemistry and pharmacology (Sako, Yaekura, Oda, & Hirota, 2000).

Antimicrobial Activity

Research on the antimicrobial properties of chemically synthesized compounds offers insights into their potential therapeutic applications. Vijaya Laxmi, Suresh Kuarm, and Rajitha (2012) synthesized a series of derivatives evaluated for antibacterial activity against various microorganisms, indicating the potential of similar compounds in antimicrobial drug development (Vijaya Laxi, Suresh Kuarm, & Rajitha, 2012).

Anticancer Activity

The exploration of compounds for anticancer activity is a crucial aspect of medicinal chemistry. Kumar and Sharma (2022) conducted a study on the synthesis and anticancer activity of N-substituted indole derivatives, demonstrating the importance of chemical synthesis in developing new anticancer agents. This suggests that similar compounds could be synthesized and evaluated for their potential anticancer properties (Kumar & Sharma, 2022).

Heterocyclic Chemistry

The development of novel heterocyclic compounds, such as those derived from thiazolidine, pyrimidine, and oxadiazole, plays a significant role in the discovery of new drugs with various biological activities. Research by Jat et al. (2006) on the synthesis and antimicrobial evaluation of pyrazolo-thiazolyl alkoxy-1H-isoindole-1, 3(2H)-dione derivatives exemplifies the potential of heterocyclic chemistry in contributing to the pharmaceutical industry (Jat, Salvi, Talesara, & Joshi, 2006).